Cas no 1337458-10-2 (2-(1-aminopropyl)-4-chloro-6-methoxyphenol)

• Product Name: 2-(1-aminopropyl)-4-chloro-6-methoxyphenol
• CAS No: 1337458-10-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5961089
• PubChem ID: 165518029
• Update Time: 2025-05-20

2-(1-aminopropyl)-4-chloro-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminopropyl)-4-chloro-6-methoxyphenol
• 1337458-10-2
• EN300-1277170

• Inchi： 1S/C10H14ClNO2/c1-3-8(12)7-4-6(11)5-9(14-2)10(7)13/h4-5,8,13H,3,12H2,1-2H3
• InChI Key： DEHAUCFBTJNIOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CC)N)O)OC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(1-aminopropyl)-4-chloro-6-methoxyphenol

Introduction to 2-(1-aminopropyl)-4-chloro-6-methoxyphenol (CAS No. 1337458-10-2)

2-(1-aminopropyl)-4-chloro-6-methoxyphenol (CAS No. 1337458-10-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenolic hydroxyl group, a chloro substituent, and a methoxy group, along with an aminoalkyl side chain. These structural features contribute to its potential biological activities and make it a subject of interest for various applications.

The chemical formula of 2-(1-aminopropyl)-4-chloro-6-methoxyphenol is C₁₀H₁₄ClNO₂. Its molecular weight is approximately 209.67 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and application.

In recent years, 2-(1-aminopropyl)-4-chloro-6-methoxyphenol has been the focus of several studies aimed at elucidating its biological properties and potential therapeutic applications. One of the key areas of research has been its anti-inflammatory activity. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(1-aminopropyl)-4-chloro-6-methoxyphenol has also been investigated for its antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage.

The cytotoxicity profile of 2-(1-aminopropyl)-4-chloro-6-methoxyphenol has also been evaluated in several studies. In vitro assays using various cell lines have shown that the compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity suggests that it could be a valuable lead compound for the development of anticancer drugs with improved safety profiles.

In addition to its direct biological activities, 2-(1-aminopropyl)-4-chloro-6-methoxyphenol has been explored as a potential drug delivery platform. The presence of the aminoalkyl side chain allows for the formation of conjugates with other therapeutic agents, enhancing their solubility and bioavailability. This property makes it an attractive candidate for the development of prodrugs and targeted drug delivery systems.

The synthesis of 2-(1-aminopropyl)-4-chloro-6-methoxyphenol involves several steps, including the preparation of the phenolic starting material, introduction of the chloro and methoxy substituents, and subsequent coupling with an aminoalkyl reagent. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield, purity, and scalability. Optimizing these synthetic methods is crucial for large-scale production and commercialization.

The safety profile of 2-(1-aminopropyl)-4-chloro-6-methoxyphenol has been extensively studied to ensure its suitability for pharmaceutical applications. Toxicological assessments have shown that it has low acute toxicity when administered orally or intraperitoneally in animal models. However, like any chemical compound, it should be handled with appropriate precautions to avoid exposure through inhalation or skin contact.

In conclusion, 2-(1-aminopropyl)-4-chloro-6-methoxyphenol (CAS No. 1337458-10-2) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and cytotoxic properties make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various medical settings.